Cas no 2138245-63-1 (Cyclopropanesulfonamide, N-[2-[(3R,4R)-4-methyl-3-pyrrolidinyl]ethyl]-, rel-)

• Product Name: Cyclopropanesulfonamide, N-[2-[(3R,4R)-4-methyl-3-pyrrolidinyl]ethyl]-, rel-
• CAS No: 2138245-63-1
• MF: C₁₀H₂₀N₂O₂S
• MW: 232.343001365662
• CID: 5280849
• Update Time: 2025-07-25

Cyclopropanesulfonamide, N-[2-[(3R,4R)-4-methyl-3-pyrrolidinyl]ethyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanesulfonamide, N-[2-[(3R,4R)-4-methyl-3-pyrrolidinyl]ethyl]-, rel-

• Inchi： 1S/C10H20N2O2S/c1-8-6-11-7-9(8)4-5-12-15(13,14)10-2-3-10/h8-12H,2-7H2,1H3/t8-,9-/m0/s1
• InChI Key： ZXOLOHGSFWKVBD-IUCAKERBSA-N
• SMILES： C1(S(NCC[C@@H]2[C@@H](C)CNC2)(=O)=O)CC1

Additional information on Cyclopropanesulfonamide, N-[2-[(3R,4R)-4-methyl-3-pyrrolidinyl]ethyl]-, rel-

Cyclopropanesulfonamide, N-[2-[(3R,4R)-4-methyl-3-pyrrolidinyl]ethyl]-, rel-: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound with the CAS number 2138245-63-1, specifically Cyclopropanesulfonamide, N-[2-[(3R,4R)-4-methyl-3-pyrrolidinyl]ethyl]-, rel-, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its cyclopropane ring and a pyrrolidinyl ethyl side chain, has garnered significant attention due to its unique structural features and potential therapeutic applications. The stereochemistry of the pyrrolidinyl ring, with the configuration (3R,4R), further adds to its complexity and makes it a subject of intense study in medicinal chemistry.

In recent years, sulfonamides have been extensively explored for their broad spectrum of biological activities. These compounds are known for their ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects that can be exploited for therapeutic purposes. The cyclopropane moiety in this molecule introduces rigidity to the structure, which can influence both the physical properties and the biological interactions of the compound. This rigidity may enhance binding affinity to certain targets or alter metabolic stability, making it a valuable feature in drug design.

The N-[2-[(3R,4R)-4-methyl-3-pyrrolidinyl]ethyl] portion of the name highlights the presence of a chiral pyrrolidinyl ethyl group. Chirality is a critical factor in many pharmaceuticals, as it can significantly impact the efficacy and selectivity of a drug. The specific configuration (3R,4R) suggests that this compound has been carefully designed to optimize its interactions with biological systems. Such stereochemical control is often achieved through advanced synthetic methodologies that ensure high enantiomeric purity.

Recent studies have begun to explore the potential of this compound in various therapeutic areas. One particularly promising area is in the development of novel antibiotics. The sulfonamide core is well-known for its antimicrobial properties, and modifications such as those seen in this compound can enhance these effects while reducing resistance mechanisms. Additionally, the cyclopropane ring has been shown to improve membrane permeability, which could be beneficial for drugs that need to cross biological barriers.

Another emerging application is in the field of antiviral research. Viruses often rely on host enzymes for their replication cycle, making them susceptible to inhibition by sulfonamides. The unique structure of Cyclopropanesulfonamide, N-[2-[(3R,4R)-4-methyl-3-pyrrolidinyl]ethyl]-, rel- may offer novel mechanisms of action against viral pathogens. Preliminary studies have suggested that derivatives of this compound could interfere with viral protease activity or inhibit other essential viral enzymes.

The synthesis of this compound involves several sophisticated steps that highlight the expertise required in modern organic chemistry. Key steps include the formation of the cyclopropane ring via cyclopropanation reactions and the introduction of the pyrrolidinyl ethyl group through stereoselective alkylation or other advanced coupling techniques. The use of protecting groups and careful control of reaction conditions are essential to achieve high yields and purity.

The physicochemical properties of this molecule are also worth noting. The presence of both polar (sulfonamide) and non-polar (cyclopropane) regions makes it amenable to various solubility profiles depending on pH and solvent choice. This property can be leveraged to optimize formulations for different delivery systems, such as oral tablets or injectable solutions. Additionally, computational modeling has been used to predict how this compound might interact with biological targets based on its 3D structure.

In conclusion, Cyclopropanesulfonamide, N-[2-[(3R,4R)-4-methyl-3-pyrrolidinyl]ethyl]-, rel- represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis requires cutting-edge techniques in organic chemistry, while its physicochemical properties make it versatile for various drug delivery systems. As research continues in this area, we can expect further insights into its biological activities and new opportunities for developing novel treatments across multiple therapeutic domains.